Cas no 94087-89-5 (calcium bis[D-galacturonate])

• Product Name: calcium bis[D-galacturonate]
• CAS No: 94087-89-5
• MF: C₁₂H₁₈CaO₁₄
• MW: 426.340924739838
• CID: 1000610
• PubChem ID: 21145283
• Update Time: 2025-06-11

calcium bis[D-galacturonate] Chemical and Physical Properties

Names and Identifiers

• calcium bis[D-galacturonate]
• calcium,(2S,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoate
• Q27155075
• 94087-89-5
• NS00092070
• DTXSID50240454
• EINECS 301-984-7
• Calcium bis(D-galacturonate)
• D-Galacturonic acid calcium salt
• ILJIJWPWFKABMW-PDCYBDDKSA-L

• Inchi： 1S/2C6H10O7.Ca/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;/h2*1-5,8-11H,(H,12,13);/q;;+2/p-2/t2*2-,3+,4+,5-;/m00./s1
• InChI Key： ILJIJWPWFKABMW-PDCYBDDKSA-L
• SMILES： [Ca+2].O[C@@H]([C@@H](C(=O)[O-])O)[C@@H]([C@H](C=O)O)O.O[C@@H]([C@@H](C(=O)[O-])O)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 426.0322461g/mol
• Monoisotopic Mass: 426.0322461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 276Ų

Additional information on calcium bis[D-galacturonate]

Research Brief on Calcium Bis[D-galacturonate] (CAS: 94087-89-5): Recent Advances and Applications

Calcium bis[D-galacturonate] (CAS: 94087-89-5) is a chemically significant compound that has garnered attention in the fields of biochemistry and pharmaceutical research. This compound, derived from D-galacturonic acid, has been studied for its potential applications in drug delivery, nutraceuticals, and biomedical materials. Recent research has focused on its structural properties, bioactivity, and potential therapeutic benefits, making it a compound of interest for further investigation.

One of the key areas of research involves the role of calcium bis[D-galacturonate] in modulating calcium bioavailability and its implications for bone health. Studies have demonstrated that this compound can enhance calcium absorption in the gastrointestinal tract, offering a promising avenue for addressing calcium deficiency disorders. Additionally, its chelating properties have been explored for their potential in detoxification processes, particularly in heavy metal poisoning scenarios.

In the pharmaceutical sector, calcium bis[D-galacturonate] has been investigated as a carrier for targeted drug delivery systems. Its biocompatibility and ability to form stable complexes with various active pharmaceutical ingredients (APIs) make it an attractive candidate for developing novel formulations. Recent studies have highlighted its use in encapsulating anti-inflammatory and anticancer drugs, improving their stability and bioavailability.

Another significant area of research is the compound's role in wound healing and tissue regeneration. Preliminary findings suggest that calcium bis[D-galacturonate] can promote collagen synthesis and accelerate tissue repair, which could have profound implications for regenerative medicine. These properties are being explored in the development of advanced wound dressings and bioactive scaffolds for tissue engineering.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of calcium bis[D-galacturonate] for industrial applications. Researchers are actively working on refining production methods to ensure high purity and yield, which are critical for its commercial viability. Furthermore, comprehensive toxicological studies are needed to fully assess its safety profile for human use.

In conclusion, calcium bis[D-galacturonate] (CAS: 94087-89-5) represents a versatile compound with significant potential across multiple domains of chemical, biological, and medical research. Continued exploration of its properties and applications is expected to yield innovative solutions for healthcare and biotechnology. Future studies should focus on addressing the existing gaps in knowledge and translating laboratory findings into practical, scalable solutions.